Cas no 490039-71-9 (3,6-Diiodophthalonitrile)

3,6-Diiodophthalonitrile is a halogenated phthalonitrile derivative characterized by the presence of iodine atoms at the 3 and 6 positions of the phthalonitrile core. This compound is primarily utilized as a key intermediate in the synthesis of advanced materials, including phthalocyanines and other heterocyclic frameworks. The iodine substituents enhance its reactivity in cross-coupling reactions, making it valuable for constructing complex molecular architectures. Its high purity and stability under controlled conditions ensure consistent performance in research and industrial applications. The compound's structural properties also lend themselves to applications in optoelectronics and catalysis, where precise functionalization is critical. Proper handling and storage are recommended due to its sensitivity to light and moisture.

3,6-Diiodophthalonitrile structure

Product Name:3,6-Diiodophthalonitrile

CAS No:490039-71-9

MF:C₈H₂I₂N₂

MW:379.923825740814

CID:2652293

PubChem ID:11111682

Update Time:2025-10-17

3,6-Diiodophthalonitrile Chemical and Physical Properties

Names and Identifiers

- 3,6-Diiodophthalonitrile
- CS-0379237
- 3,6-diiodobenzene-1,2-dicarbonitrile
- SCHEMBL24196688
- G64527
- 490039-71-9
- Inchi： 1S/C8H2I2N2/c9-7-1-2-8(10)6(4-12)5(7)3-11/h1-2H
- InChI Key： GLPULVKOAFQYMA-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(C#N)=C1C#N)I

Computed Properties

Exact Mass: 379.83074g/mol
Monoisotopic Mass: 379.83074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 47.6Å²

3,6-Diiodophthalonitrile Pricemore >>

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